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Compound of Interest

Compound Name: Chloromethyl p-Tolyl Sulfide

CAS No.: 34125-84-3

Cat. No.: B1586667

Get Quote

Executive Summary
Chloromethyl p-Tolyl Sulfide (CPTS) is a specialized organosulfur reagent primarily utilized

in organic synthesis as a protecting group donor and a versatile electrophile. While structurally

similar to the more common Chloromethyl Methyl Sulfide (CMMS), the incorporation of the p-

tolyl moiety confers distinct physicochemical advantages—specifically enhanced crystallinity

and UV detectability—that are critical in complex pharmaceutical manufacturing and purification

processes.

This guide delineates the mechanistic pathways, experimental protocols, and safety

frameworks necessary for the industrial application of CPTS. It specifically addresses its role in

introducing the p-Tolylthiomethyl (TTM) group and its utility as a precursor for Pummerer

rearrangement substrates.
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CRITICAL TECHNICAL NOTE (Identity Verification): A common database error associates this

chemical name with CAS 13730-55-7.

CAS 13730-55-7 corresponds to Methyl 2,5-dimethylbenzoate. [1][2][3] * CAS 34125-84-3 is

the correct identifier for Chloromethyl p-Tolyl Sulfide. This guide focuses exclusively on the

sulfur-containing reagent (CAS 34125-84-3).

Chemical Profile & Properties[2][3][4][5][6][7][8]
CPTS functions as a "soft" alkylating agent. Its reactivity is driven by the chlorine atom

activated by the adjacent sulfur lone pair, making it highly susceptible to nucleophilic attack.

Property Specification

IUPAC Name 1-(Chloromethylthio)-4-methylbenzene

CAS Number 34125-84-3

Molecular Formula C₈H₉ClS

Molecular Weight 172.67 g/mol

Appearance Colorless to light yellow liquid

Boiling Point ~110–112 °C (at reduced pressure)

Solubility
Soluble in CH₂Cl₂, THF, Toluene; Decomposes

in water

Stability
Moisture sensitive; prone to hydrolysis releasing

HCl and thiols

Mechanism of Action
Electrophilic Alkylation (Protection Chemistry)
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CPTS serves as a source of the p-Tolylthiomethyl (TTM) cation equivalent. In the presence of a

base and an iodide catalyst, it reacts with alcohols or phenols via an S_N2 mechanism. The

iodide generates an intermediate iodomethyl p-tolyl sulfide, which is a more potent electrophile

than the chloride.

Pummerer Rearrangement Precursor
Once installed, the sulfide moiety can be oxidized to a sulfoxide. Under acidic conditions (e.g.,

acetic anhydride), this sulfoxide undergoes the Pummerer rearrangement, generating an α-

functionalized carbon. This pathway is vital for synthesizing α-hydroxy aldehydes and ketones.
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Figure 1: Mechanistic flow from protection (alkylation) to functionalization via Pummerer

rearrangement.

Key Industrial Applications
The "Traceable" Protecting Group (Pharma)
In multi-step synthesis of complex carbohydrates and lipids, the standard Methylthiomethyl

(MTM) group is often "invisible" to UV detectors used in HPLC purification.

Application: CPTS introduces the TTM group, which contains a UV-active chromophore (the

tolyl ring).

Benefit: This allows for real-time monitoring of reaction progress and easier purification of

intermediates without needing destructive visualization methods (like staining).

Deprotection: The TTM group is orthogonal to many ester and silyl protections. It can be

removed using thiophilic reagents (e.g., Ag⁺, Hg²⁺) or oxidative hydrolysis.
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Synthesis of Chiral Carbonyl Synthons
CPTS is a raw material for the synthesis of p-Tolyl p-tolylthiomethyl sulfoxide.

Utility: This specific sulfoxide acts as a chiral carbonyl synthon.[4] When reacted with

aldehydes, it facilitates the formation of optically active α-hydroxy carbonyls, which are

frequent motifs in antibiotic and antitumor drug scaffolds.

Drug Discovery Scaffolds
Recent patent literature identifies TTM derivatives as intermediates in the synthesis of HIF-2α

inhibitors and VHL-deficient tumor treatments.

Specific Case: The reagent is used to append the sulfide motif to oxazole-based

pharmacophores. The lipophilic nature of the p-tolyl group can improve the membrane

permeability of the final drug candidate compared to a simple methyl sulfide.

Experimental Protocols
Protocol A: Introduction of the TTM Protecting Group
Use Case: Protection of a primary alcohol in a drug intermediate.

Reagents:

Substrate (Alcohol, 1.0 equiv)

Chloromethyl p-Tolyl Sulfide (1.2 equiv)

Sodium Hydride (NaH, 60% dispersion, 1.5 equiv)

Sodium Iodide (NaI, 0.1 equiv - Catalyst)

Solvent: Anhydrous DMF or THF

Step-by-Step:

Activation: Under an inert atmosphere (N₂/Ar), suspend NaH in anhydrous DMF at 0°C.
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Deprotonation: Add the alcohol substrate dropwise. Stir for 30 minutes until H₂ evolution

ceases.

Addition: Add NaI followed by the dropwise addition of Chloromethyl p-Tolyl Sulfide.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via

TLC/HPLC (Look for the UV-active product spot).

Quench: Carefully quench with saturated NH₄Cl solution.

Workup: Extract with Ethyl Acetate. Wash organics with water and brine to remove DMF. Dry

over Na₂SO₄.

Purification: The crude TTM-ether is often crystalline or a high-boiling oil, purifiable by flash

chromatography (Hexane/EtOAc).

Protocol B: Oxidative Cleavage (Deprotection)
Use Case: Removing the TTM group to restore the alcohol.

Reagents:

N-Iodosuccinimide (NIS, 1.2 equiv)

Solvent: Acetone/Water (9:1)

Step-by-Step:

Dissolve the TTM-protected compound in Acetone/Water.

Add NIS at 0°C.

Stir for 1 hour. The reaction generates a hemithioacetal intermediate which spontaneously

hydrolyzes.

Quench with sodium thiosulfate to remove excess iodine.

Safety & Handling (Industrial Scale)
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CPTS is a potent alkylating agent and must be handled with high containment protocols.

Hazard Class Code Description Mitigation

Skin Irritation H315
Causes skin irritation.

[5]

Double nitrile gloves;

Tyvek sleeves.

Eye Irritation H319
Causes serious eye

irritation.[5]

Chemical splash

goggles; Face shield.

Flammability H227 Combustible liquid.
Ground all equipment;

Use spark-proof tools.

Reactivity N/A
Reacts with water to

form HCl.

Store under

Nitrogen/Argon in a

desiccator.

Storage: Store at 2–8°C. The compound degrades upon exposure to light and moisture, turning

dark yellow/brown. If significant discoloration occurs, redistillation is required before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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